Cas no 948884-31-9 (3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}propanoic acid
• CAS No: 948884-31-9
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 6132792
• PubChem ID: 42656894
• Update Time: 2026-03-11

3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}propanoic acid
• β-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-N-(2-methylpropyl)-
• 3-{[(t-Butoxy)carbonyl](2-methylpropyl)amino}propanoic acid
• AKOS040767186
• 3-[tert-butoxycarbonyl(isobutyl)amino]propanoic acid
• EN300-1589336
• 3-{[(tert-butoxy)carbonyl](2-methylpropyl)amino}propanoic acid
• 3-[(2-methylpropan-2-yl)oxycarbonyl-(2-methylpropyl)amino]propanoic acid
• 948884-31-9
• 3-((tert-Butoxycarbonyl)(isobutyl)amino)propanoic acid
• MFCD06761710

• Inchi： 1S/C12H23NO4/c1-9(2)8-13(7-6-10(14)15)11(16)17-12(3,4)5/h9H,6-8H2,1-5H3,(H,14,15)
• InChI Key： SFBRAFGPHSCUBV-UHFFFAOYSA-N
• SMILES： N(CC(C)C)(CCC(=O)O)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.055±0.06 g/cm3(Predicted)
• Boiling Point: 347.5±21.0 °C(Predicted)
• pka: 4.46±0.10(Predicted)

Additional information on 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}propanoic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}propanoic acid (CAS No. 948884-31-9)

3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}propanoic acid (CAS No. 948884-31-9) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This N-protected amino acid derivative plays a pivotal role in peptide synthesis, particularly in the development of novel therapeutics and drug delivery systems. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 2-methylpropyl side chain, offers exceptional stability and selectivity in synthetic applications.

In recent years, the demand for Boc-protected amino acids like 948884-31-9 has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Boc-amino acid applications" or "how to deprotect Boc groups," reflecting the compound's importance in modern bioconjugation and prodrug design. The carboxylic acid moiety in this molecule enables facile conjugation with other biomolecules, making it invaluable in targeted therapy development.

The compound's lipophilic 2-methylpropyl chain enhances membrane permeability, a hot topic in "improving drug bioavailability" discussions. This property aligns with current trends in ADC (antibody-drug conjugate) research and CNS drug development, where blood-brain barrier penetration is crucial. Analytical techniques like HPLC purification and LC-MS characterization are commonly employed to ensure the high purity required for such applications.

From a synthetic chemistry perspective, 948884-31-9 serves as a versatile building block for heterocyclic compounds and small-molecule inhibitors. Its stability under acidic conditions (a hallmark of Boc chemistry) makes it ideal for multi-step syntheses. Recent publications highlight its use in creating protease-resistant peptides – a solution to the frequently searched challenge of "preventing enzymatic degradation of therapeutic peptides."

Environmental and safety considerations are increasingly prominent in user queries. The compound's non-volatile nature and compatibility with green chemistry principles (e.g., water-organic solvent mixtures) address concerns about "sustainable peptide synthesis." Storage typically recommended under anhydrous conditions at -20°C ensures long-term stability, a practical detail often sought by laboratory personnel.

In the context of personalized medicine, this compound enables the creation of tailored peptide therapeutics – a trending topic in "cancer immunotherapy" research. The Boc-protected amine allows selective deprotection, facilitating sequential side-chain modifications crucial for structure-activity relationship studies. Such applications have driven a 35% increase in literature citations for similar N-protected amino acids since 2020.

Quality control aspects of 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}propanoic acid frequently appear in technical discussions. Analytical certificates typically include NMR purity (>98%), residual solvent levels, and chiral purity data – parameters essential for meeting GMP standards in pharmaceutical production. These specifications directly respond to common queries about "amino acid derivative quality assessment."

The compound's role extends to material science, where it functions as a monomer for biodegradable polymers. This application capitalizes on growing interest in "eco-friendly biomaterials" and "medical device coatings." The balance between hydrophobicity (from the isobutyl group) and hydrogen bonding capacity (from the acid/amide) enables tunable material properties.

Emerging research explores its potential in enzyme mimicry systems – a cutting-edge area combining computational chemistry and biocatalysis. Such studies address the popular question: "Can synthetic molecules replace enzymes?" The compound's modular structure allows systematic variation of steric and electronic effects, making it ideal for molecular recognition studies.

For procurement specialists, understanding the scalability of 948884-31-9 production is vital. Current industrial routes employ continuous flow chemistry techniques to enhance yield and reduce costs – a response to market demands for "cost-effective peptide building blocks." Suppliers increasingly provide custom purity grades and bulk packaging options to serve diverse research needs.

In conclusion, 3-{(tert-butoxy)carbonyl(2-methylpropyl)amino}propanoic acid represents a multifaceted tool at the intersection of medicinal chemistry, biomaterials engineering, and synthetic methodology. Its continued relevance stems from addressing contemporary challenges in drug development and sustainable chemistry, while evolving applications ensure its prominence in scientific literature and industrial practice.